Cas no 100473-01-6 (â-D-Glucopyranosiduronic acid,(3â,15R,16R,21â,22R)-15,16,21,22,28- pentahydroxyolean-12-en-3-yl O-L-arabinopyranosyl-[1f2(or 1f3)]-O-[â-D-glucopyranosyl-[1f3(or 1f2)]]-)

• Product Name: â-D-Glucopyranosiduronic acid,(3â,15R,16R,21â,22R)-15,16,21,22,28- pentahydroxyolean-12-en-3-yl O-L-arabinopyranosyl-[1f2(or 1f3)]-O-[â-D-glucopyranosyl-[1f3(or 1f2)]]-
• CAS No: 100473-01-6
• MF: C₄₇H₇₆O₂₁
• MW: 977.093757629395
• CID: 1126862
• PubChem ID: 133065580
• Update Time: 2024-03-15

â-D-Glucopyranosiduronic acid,(3â,15R,16R,21â,22R)-15,16,21,22,28- pentahydroxyolean-12-en-3-yl O-L-arabinopyranosyl-[1f2(or 1f3)]-O-[â-D-glucopyranosyl-[1f3(or 1f2)]]- Chemical and Physical Properties

Names and Identifiers

• &acirc
• ,15R,16R,21&acirc
• ,22R)-15,16,21,22,28- pentahydroxyolean-12-en-3-yl O-L-arabinopyranosyl-[1f2(or 1f3)]-O-[&acirc
• -D-glucopyranosyl-[1f3(or 1f2)]]-
• beta-D-Glucopyranosiduronic acid, (3beta,15alpha,16alpha,21beta,22alpha)-15,16,21,22,28-pentahydroxyolean-12-en-3-yl O-L-arabinopyranosyl-(1-2(or 1-3))-O-(beta-D-glucopyranosyl-(1-3(or 1-2)))-
• Saniculoside C
• 100473-01-6
• â-D-Glucopyranosiduronic acid,(3â,15R,16R,21â,22R)-15,16,21,22,28- pentahydroxyolean-12-en-3-yl O-L-arabinopyranosyl-[1f2(or 1f3)]-O-[â-D-glucopyranosyl-[1f3(or 1f2)]]-

• Inchi： 1S/C47H76O21/c1-42(2)14-19-18-8-9-23-44(5)12-11-24(43(3,4)22(44)10-13-45(23,6)46(18,7)35(58)37(60)47(19,17-49)36(59)34(42)57)65-41-33(68-40-29(55)27(53)26(52)21(15-48)64-40)31(30(56)32(67-41)38(61)62)66-39-28(54)25(51)20(50)16-63-39/h8,19-37,39-41,48-60H,9-17H2,1-7H3,(H,61,62)/t19-,20-,21-,22?,23?,24?,25?,26-,27+,28+,29-,30+,31+,32+,33-,34+,35+,36+,37-,39+,40+,41-,44+,45-,46+,47-/m1/s1
• InChI Key： NMNQNFOVYHFZLE-XZKXVVKHSA-N
• SMILES： O[C@H]1[C@H]([C@@]2(CO)[C@H]([C@@H](C(C)(C)C[C@@H]2C2=CCC3[C@@]4(C)CCC(C(C)(C)C4CC[C@@]3(C)[C@@]21C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O[C@H]1[C@H](C([C@@H](CO1)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O

Computed Properties

• Exact Mass: 976.487909g/mol
• Monoisotopic Mass: 976.487909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 68
• Rotatable Bond Count: 9
• Complexity: 1890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 977.1g/mol
• XLogP3: -0.8
• Topological Polar Surface Area: 356Ų